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The following table summarizes essential quantitative data for Roflumilast, which would form the basis for

any solution preparation protocol [1] [2].

Parameter Value / Description

Chemical Formula C₁₇H₁₄Cl₂F₂N₂O₃ [1] [2]

Molecular Weight 403.21 g/mol [1] [2]

CAS Registry Number 162401-32-3 [1] [2]

Storage (Solid) Store at or below –20°C [1]

Stability (Solution) Aqueous solutions should not be stored for more than one day [1].

Synonyms Daxas, Daliresp, Zoryve [1] [2]

Proposed General Protocol for PDE4 Inhibitor Stock
Solution Preparation

Since specific details are unavailable, here is a generalized protocol for preparing a stock solution of a

research compound like Roflumilast. You will need to determine the specific solvent and concentration

based on your experimental requirements and the compound's solubility.
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Title: Preparation of a 10 mM Roflumilast Stock Solution

1. Principles The goal is to prepare a concentrated stock solution to facilitate accurate dispensing into assay

buffers or culture media. Using a common solvent like DMSO ensures solubility and sterility for most cell-

based or biochemical assays [1].

2. Materials

Roflumilast solid (e.g., Catalog #27645-1, BPS Bioscience) [1]

Anhydrous Dimethyl Sulfoxide (DMSO), molecular biology grade
Analytical balance (capable of weighing to 0.01 mg)

Sterile glass vial (e.g., 2 mL)
Piperettes and micropipettes

Vortex mixer
Personal protective equipment (lab coat, gloves, safety glasses)

3. Procedures 1. Calculation: To prepare 1 mL of a 10 mM stock solution: * Mass (mg) = Molarity (mol/L)

× Volume (L) × Molecular Weight (g/mol) * Mass = 0.010 mol/L × 0.001 L × 403.21 g/mol = 4.03 mg 2.

Weighing: Tare the sterile glass vial. Accurately weigh 4.03 mg of Roflumilast powder and transfer it to the

vial. 3. Dissolution: Add 1 mL of anhydrous DMSO directly to the vial containing the powder. 4. Mixing:

Cap the vial tightly and vortex for 1-2 minutes or until the powder is completely dissolved, yielding a clear

10 mM stock solution. 5. Aliquoting (Recommended): To avoid repeated freeze-thaw cycles, aliquot the

stock solution into smaller, single-use volumes. 6. Storage: Store aliquots at or below -20°C [1]. The solid

form is stable for at least 12 months under these conditions, but aqueous solutions are much less stable [1].

4. Experimental Workflow The diagram below outlines the logical workflow for preparing and using the

stock solution in subsequent experiments.
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Understanding the mechanism of action is crucial for designing relevant experiments. Roflumilast and

similar PDE4 inhibitors work by modulating the cAMP signaling pathway, as illustrated below [3] [2] [4].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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